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Triazole ribonucleosides and ribonucleotides
Triazole ribonucleosides and ribonucleotides are important molecules in the field of nucleic acid research. These compounds feature a triazole ring fused to the ribose sugar, which can significantly enhance their stability and bioavailability compared to traditional ribonucleosides and ribonucleotides. Triazole ribonucleosides are commonly used as tools for studying RNA structures, enzymatic activities, and molecular interactions due to their unique chemical properties.
These molecules play a crucial role in developing antiviral drugs by targeting viral replication enzymes such as RNA-dependent RNA polymerases (RdRp). The triazole ring confers enhanced resistance to nucleoside analog inhibitors, making them effective against various RNA viruses. Additionally, they can be employed in the synthesis of novel antisense oligonucleotides and gene editing applications through CRISPR technology.
In terms of chemical synthesis, these compounds are often prepared using efficient strategies involving click chemistry, which provides a robust method for incorporating the triazole ring into ribonucleoside structures. The resulting products exhibit improved pharmacological properties and broader therapeutic potential in comparison to their non-fused counterparts.
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